Cas no 28473-03-2 (Mecoprop-2-octyl ester)

• Product Name: Mecoprop-2-octyl ester
• CAS No: 28473-03-2
• MF: C₁₈H₂₇ClO₃
• MW: 326.858185052872
• CID: 259893
• PubChem ID: 329755699
• Update Time: 2025-06-30

Mecoprop-2-octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-chloro-2-methylphenoxy)-, isooctyl ester
• Mecoprop-2-octyl ester
• octan-2-yl 2-(4-chloro-2-methylphenoxy)propanoate
• 2-(2-Methyl-4-chlorophenoxy)propionic acid,isooctyl ester
• Caswell No. 559C
• EINECS 249-046-5
• Isooctyl 2-(2-methyl-4-chlorophenoxy)propionate
• Isooctyl 2-(4-chloro-2-methylphenoxy)propionate
• Mecoprop-isoctyl
• Mecoprop-isoctyl [ISO]
• Propionic acid,2-((4-chloro-o-tolyl)oxy)-,isooctyl ester
• Propionic acid, 2-[(4-chloro-o-tolyl)oxy]-, isooctyl ester
• Mcpp isooctyl ester
• 2-(2-Methyl-4-chlorophenoxy)propionic acid, isooctyl ester
• U0068YA84S
• 6-Methylheptyl 2-(4-chloro-2-methylphenoxy)propanoate
• Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, isooctyl ester
• Mecoprop isooctyl ester
• UNII-U0068YA84S
• QSERAAUJOZXWGA-UHFFFAOYSA-N
• Mecoprop-isooctyl
• Q27290503
• DTXSID2034706
• EPA Pesticide Chemical Code 031563
• 6-Methylheptyl 2-(4-chloro-2-methylphenoxy)propanoate #
• 28473-03-2
• Propionic acid, 2-((4-chloro-o-tolyl)oxy)-, isooctyl ester
• SCHEMBL10814575

• MDL： MFCD00144733
• Inchi： 1S/C18H27ClO3/c1-13(2)8-6-5-7-11-21-18(20)15(4)22-17-10-9-16(19)12-14(17)3/h9-10,12-13,15H,5-8,11H2,1-4H3
• InChI Key： QSERAAUJOZXWGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C)C(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 326.16500
• Monoisotopic Mass: 326.1648724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• PSA: 35.53000
• LogP: 5.31780

Mecoprop-2-octyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H400
• Warning Statement： P273-P280
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： S13; S36/37; S60; S61
• RTECS：UA2455000
• Hazardous Material Identification：
• Risk Phrases：R22; R43; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on Mecoprop-2-octyl ester

Mecoprop-2-octyl ester (CAS No. 28473-03-2): A Comprehensive Overview

Mecoprop-2-octyl ester, chemically designated as Mecoprop-2-octyl ester, is a compound with the CAS number 28473-03-2. This organochlorine herbicide is widely recognized for its efficacy in controlling broadleaf weeds in various agricultural settings. Its unique chemical structure and mechanism of action have made it a subject of extensive research and application in modern agriculture.

The chemical formula of Mecoprop-2-octyl ester is C₁₈H₂₇ClO₃, reflecting its molecular composition and the presence of a chlorinated aromatic ring. This compound belongs to the phenoxyacetic acid class of herbicides, which are known for their selective action against broadleaf plants while minimizing harm to grasses. The addition of an octyl ester group enhances its solubility in certain formulations, making it more effective when applied to crops.

In recent years, the use of Mecoprop-2-octyl ester has been scrutinized in the context of sustainable agriculture and environmental impact. Modern research has focused on optimizing its application methods to reduce residues in soil and water systems. Studies have demonstrated that when used according to recommended guidelines, Mecoprop-2-octyl ester can achieve significant weed control with minimal ecological disruption.

One of the most compelling aspects of Mecoprop-2-octyl ester is its mechanism of action. It inhibits the synthesis of auxins, plant hormones essential for cell elongation, particularly in broadleaf weeds. This selective inhibition leads to the characteristic symptoms of herbicidal action, such as twisted stems and stunted growth. The compound's ability to target specific enzymes involved in auxin biosynthesis makes it a valuable tool in integrated weed management systems.

Recent advancements in agrochemical technology have led to the development of formulations that enhance the stability and efficacy of Mecoprop-2-octyl ester. These formulations often include adjuvants that improve penetration and retention on plant surfaces, ensuring more uniform weed control. Additionally, research into slow-release formulations has aimed to prolong the activity of the herbicide, reducing the frequency of application required.

The environmental fate of Mecoprop-2-octyl ester is another critical area of study. Field studies have shown that under proper conditions, the compound degrades relatively quickly into non-toxic metabolites. However, concerns about potential persistence in soil have prompted researchers to explore biodegradation pathways and identify factors that influence its breakdown rate. These efforts are essential for ensuring that agricultural practices remain environmentally sound.

In conclusion, Mecoprop-2-octyl ester (CAS No. 28473-03-2) remains a cornerstone in modern herbicidal applications due to its effectiveness and selectivity. Ongoing research continues to refine its use through innovative formulations and improved application techniques. By staying abreast of these developments, farmers and agronomists can leverage this compound's benefits while minimizing any potential environmental impact.